Cas no 57611-17-3 (1,2,4-Oxadiazole, 5-(chloromethyl)-3-(3,5-dinitrophenyl)-)

1,2,4-Oxadiazole, 5-(chloromethyl)-3-(3,5-dinitrophenyl)- structure
57611-17-3 structure
Product Name:1,2,4-Oxadiazole, 5-(chloromethyl)-3-(3,5-dinitrophenyl)-
CAS No:57611-17-3
MF:C9H5ClN4O5
MW:284.612800359726
CID:344832
PubChem ID:21454936
Update Time:2025-04-19

1,2,4-Oxadiazole, 5-(chloromethyl)-3-(3,5-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 5-(chloromethyl)-3-(3,5-dinitrophenyl)-
    • 5-(chloromethyl)-3-(3,5-dinitrophenyl)-1,2,4-oxadiazole
    • DTXSID40614221
    • SCHEMBL11724921
    • 57611-17-3
    • Inchi: 1S/C9H5ClN4O5/c10-4-8-11-9(12-19-8)5-1-6(13(15)16)3-7(2-5)14(17)18/h1-3H,4H2
    • InChI Key: RABAGTIZKOUKLJ-UHFFFAOYSA-N
    • SMILES: ClCC1=NC(C2C=C(C=C(C=2)[N+](=O)[O-])[N+](=O)[O-])=NO1

Computed Properties

  • Exact Mass: 283.99495
  • Monoisotopic Mass: 283.9948470g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • PSA: 125.2
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